![molecular formula C15H20N2O4 B4932842 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione](/img/structure/B4932842.png)
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione, also known as Dantrolene, is a chemical compound that is used as a muscle relaxant. It was first discovered in 1967 and has since been used in various medical applications, including the treatment of muscle spasms and malignant hyperthermia.
Mechanism of Action
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione works by inhibiting the release of calcium ions from the sarcoplasmic reticulum in muscle cells. This reduces the amount of calcium available for muscle contraction, leading to muscle relaxation. The mechanism of action of this compound is well understood and has been extensively studied.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It reduces muscle tone and spasticity, leading to muscle relaxation. It also reduces the release of calcium ions from the sarcoplasmic reticulum, which can help to prevent muscle damage. This compound has been shown to be effective in reducing muscle spasms and improving muscle function in a number of medical conditions.
Advantages and Limitations for Lab Experiments
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It is also well studied and has a known mechanism of action. However, there are also some limitations to its use. This compound can be toxic at high doses, and care must be taken when handling and administering the compound. It is also relatively expensive, which can limit its use in some research settings.
Future Directions
There are a number of potential future directions for research on 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione. One area of research could be to investigate its use in the treatment of other medical conditions, such as Parkinson's disease or dystonia. Another area of research could be to explore the use of this compound in combination with other drugs to improve its effectiveness. Finally, research could be conducted to develop new formulations of this compound that are more effective and have fewer side effects.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its medical applications. It is primarily used as a muscle relaxant and is effective in treating muscle spasms caused by various conditions. The synthesis method of this compound is relatively simple and can be carried out in a laboratory setting. Its mechanism of action is well understood, and it has a number of biochemical and physiological effects. While there are some limitations to its use, there are also a number of potential future directions for research on this compound.
Synthesis Methods
The synthesis of 3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione involves the reaction of 5-(2-methylphenoxy)-2,4-dimethyl-3-oxopentanoic acid with hydrazine hydrate. The resulting hydrazide compound is then reacted with ethylene oxide to produce this compound. The overall synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied for its medical applications. It is primarily used as a muscle relaxant and is effective in treating muscle spasms caused by various conditions, including cerebral palsy, multiple sclerosis, and spinal cord injury. It is also used in the treatment of malignant hyperthermia, a rare but life-threatening condition that can occur during surgery.
Properties
IUPAC Name |
3-[2-hydroxy-3-(2-methylphenoxy)propyl]-5,5-dimethylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-10-6-4-5-7-12(10)21-9-11(18)8-17-13(19)15(2,3)16-14(17)20/h4-7,11,18H,8-9H2,1-3H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLZXZVACJKRWHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(CN2C(=O)C(NC2=O)(C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.